Cas no 2418733-49-8 (4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol)

• Product Name: 4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol
• CAS No: 2418733-49-8
• MF: C₁₇H₂₆N₂SSi
• MW: 318.552243709564
• CID: 5680188
• PubChem ID: 165769652
• Update Time: 2025-10-28

4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol
• EN300-26627685
• 2418733-49-8
• 4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol

• Inchi： 1S/C17H26N2SSi/c1-14-15(5-10-21(2,3)4)11-17(20)12-16(14)13-19-8-6-18-7-9-19/h11-12,18,20H,6-9,13H2,1-4H3
• InChI Key： CEOIAJCRDXOAFE-UHFFFAOYSA-N
• SMILES： SC1C=C(C#C[Si](C)(C)C)C(C)=C(C=1)CN1CCNCC1

Computed Properties

• Exact Mass: 318.15859655g/mol
• Monoisotopic Mass: 318.15859655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.3Ų

Additional information on 4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol

Comprehensive Overview of 4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol (CAS No. 2418733-49-8)

The compound 4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol (CAS No. 2418733-49-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a piperazine moiety, a trimethylsilyl-protected alkyne, and a thiol functional group, make it a versatile intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications in targeted therapies and click chemistry reactions, which are pivotal in modern bioconjugation techniques.

In recent years, the demand for piperazine derivatives like this compound has surged due to their role in designing CNS-active drugs and kinase inhibitors. The trimethylsilyl (TMS) group in its structure offers stability during synthetic processes, while the ethynyl linkage enables efficient cross-coupling reactions—a hot topic in green chemistry and catalysis research. These attributes align with current trends in sustainable synthesis, where minimizing waste and improving atom economy are critical priorities.

From a biochemical perspective, the thiol (-SH) group in this compound allows for selective protein modifications, making it valuable in proteomics and antibody-drug conjugate (ADC) development. Its methyl-substituted benzene core further enhances lipophilicity, a property often optimized in drug delivery systems. These characteristics address frequent queries in scientific forums about "improving bioavailability of small molecules" or "strategies for site-specific bioconjugation."

The compound’s CAS registry number (2418733-49-8) ensures precise identification in regulatory and commercial contexts, a detail emphasized in patent literature and supply chain documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, reflecting industry standards for high-value intermediates. This aligns with search trends around "quality control for pharmaceutical intermediates" and "spectroscopic characterization of organosilicon compounds."

Ongoing studies explore its utility in metal-organic frameworks (MOFs) and polymeric materials, capitalizing on the TMS-ethynyl group’s ability to participate in Sonogashira couplings. Such applications resonate with interests in "functional materials for sensors" and "nanotechnology in drug delivery." As research progresses, this compound may emerge as a cornerstone in designing next-generation theranostic agents—a fusion of therapy and diagnostics.

In summary, 4-Methyl-3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]benzene-1-thiol exemplifies innovation at the intersection of organic chemistry and applied sciences. Its multifaceted reactivity and structural tunability position it as a critical tool for addressing contemporary challenges in precision medicine and smart materials, while its technical nuances cater to both academic and industrial audiences seeking advanced synthetic solutions.